(8R,8Ar)-6-amino-8-(2-fluoro-5-methoxyphenyl)-2-methyl-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile
(8R,8Ar)-6-amino-8-(2-fluoro-5-methoxyphenyl)-2-methyl-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile
Brand Name:
Vulcanchem
CAS No.:
303984-17-0
VCID:
VC0459428
InChI:
InChI=1S/C20H18FN5O/c1-26-6-5-13-15(8-22)19(25)20(10-23,11-24)18(16(13)9-26)14-7-12(27-2)3-4-17(14)21/h3-5,7,16,18H,6,9,25H2,1-2H3/t16-,18+/m0/s1
SMILES:
CN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=C(C=CC(=C3)OC)F
Molecular Formula:
C20H18FN5O
Molecular Weight:
363.4g/mol
(8R,8Ar)-6-amino-8-(2-fluoro-5-methoxyphenyl)-2-methyl-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile
CAS No.: 303984-17-0
Main Products
VCID: VC0459428
Molecular Formula: C20H18FN5O
Molecular Weight: 363.4g/mol
| CAS No. | 303984-17-0 |
|---|---|
| Product Name | (8R,8Ar)-6-amino-8-(2-fluoro-5-methoxyphenyl)-2-methyl-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile |
| Molecular Formula | C20H18FN5O |
| Molecular Weight | 363.4g/mol |
| IUPAC Name | (8R,8aR)-6-amino-8-(2-fluoro-5-methoxyphenyl)-2-methyl-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile |
| Standard InChI | InChI=1S/C20H18FN5O/c1-26-6-5-13-15(8-22)19(25)20(10-23,11-24)18(16(13)9-26)14-7-12(27-2)3-4-17(14)21/h3-5,7,16,18H,6,9,25H2,1-2H3/t16-,18+/m0/s1 |
| Standard InChIKey | WAJVMPHKGNJCRO-FUHWJXTLSA-N |
| Isomeric SMILES | CN1CC=C2[C@H](C1)[C@H](C(C(=C2C#N)N)(C#N)C#N)C3=C(C=CC(=C3)OC)F |
| SMILES | CN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=C(C=CC(=C3)OC)F |
| Canonical SMILES | CN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=C(C=CC(=C3)OC)F |
| PubChem Compound | 6547652 |
| Last Modified | Nov 11 2021 |
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